BENGHE Foundational & Exploratory

Check Availability & Pricing

N,N'-Bis(acryloyl)cystamine: A Comprehensive
Technical Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: N,N'-Bis(acryloyl)cystamine

Cat. No.: B1207238

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N'-Bis(acryloyl)cystamine (BAC) is a chemical compound widely utilized in life sciences
and materials research as a reversible cross-linking agent.[1] Its unique structure, featuring a
disulfide bond, allows for the formation of polymer networks that can be cleaved under specific
reducing conditions. This property is particularly valuable in applications such as the formation
of dissolvable polyacrylamide gels for the recovery of macromolecules after electrophoresis,
and in the development of drug delivery systems with controlled release mechanisms.[1][2]
This guide provides an in-depth overview of the safety data, handling precautions, and
experimental considerations for N,N'-Bis(acryloyl)cystamine.

Chemical and Physical Properties

A summary of the key physical and chemical properties of N,N'-Bis(acryloyl)cystamine is
presented in Table 1. This data is essential for the safe handling, storage, and use of the
compound in a laboratory setting.
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Property Value Reference(s)
Molecular Formula C10H16N202S:2 [3]
Molecular Weight 260.38 g/mol [3]
CAS Number 60984-57-8 [3]
White to off-white crystalline
Appearance [4]
powder
Melting Point 121-125 °C [4]
Boiling Point 538.0 £ 50.0 °C (Predicted) [4]
Density 1.164 + 0.06 g/cm3 (Predicted) [4]
Soluble in acetic acid (50
Solubility mg/mL). Slightly soluble in [4][5]
water.
Stable under recommended
N storage conditions.
Stability ) ] [4][5]
Incompatible with strong
oxidizing agents.
Storage Temperature -20°C [5]

Safety and Hazard Information

N,N'-Bis(acryloyl)cystamine is classified as a hazardous substance and requires careful
handling to minimize exposure and ensure laboratory safety. The GHS classification and
associated hazard and precautionary statements are summarized below.

GHS Classification
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Hazard Class Category

Reference(s)

Skin Corrosion/Irritation 2

[1]

Serious Eye Damage/Eye

Irritation

[1]

Specific target organ toxicity —

single exposure

[1]

Hazard and Precautionary Statements
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Type Code Statement Reference(s)

Hazard Statements H315 Causes skin irritation. [1]

Causes serious eye
H319 o [1]
irritation.

May cause respiratory

H335 T [1]
irritation.
] Avoid breathing
Precautionary )
P261 dust/fume/gas/mistiva  [1]
Statements
pors/spray.
Wash face, hands and
any exposed skin
P264 [1]
thoroughly after
handling.
Use only outdoors or
p271 in a well-ventilated [1]
area.
Wear protective
gloves/protective
P280 clothing/eye [1]
protection/face
protection.
IF ON SKIN: Wash
P302 + P352 with plenty of soap [1]

and water.

IF INHALED: Remove
person to fresh air and

P304 + P340 [1]
keep comfortable for

breathing.

P305 + P351 + P338 IF IN EYES: Rinse [1]
cautiously with water
for several minutes.

Remove contact
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lenses, if present and
easy to do. Continue

rinsing.

P312

Call a POISON
CENTER or doctor if

you feel unwell.

[1]

P362 + P364

Take off contaminated
clothing and wash it

before reuse.

[1]

P403 + P233

Store in a well-
ventilated place. Keep
container tightly

closed.

[1]

P501

Dispose of
contents/container to
an approved waste

disposal plant.

[1]

Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of N,N'-

Bis(acryloyl)cystamine and ensuring the safety of laboratory personnel.

Personal Protective Equipment (PPE)

When handling N,N'-Bis(acryloyl)cystamine, the following personal protective equipment

should be worn:

o Eye/Face Protection: Chemical safety goggles.

« Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: A NIOSH-approved dust mask or respirator is recommended,

especially when handling the powder form.
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Engineering Controls

Work with N,N'-Bis(acryloyl)cystamine should be conducted in a well-ventilated area,
preferably in a chemical fume hood, to minimize inhalation of dust. An eyewash station and
safety shower should be readily accessible.

Storage

Store N,N'-Bis(acryloyl)cystamine in a tightly sealed container in a freezer at -20°C.[5] It
should be stored under an inert atmosphere to prevent degradation.[4] Keep away from strong
oxidizing agents.[4]

Spills and Disposal

In case of a spill, avoid generating dust. Sweep up the spilled solid material and place it in a
suitable, closed container for disposal.[1] Waste material is considered hazardous and should
be disposed of in accordance with local, state, and federal regulations.[1]

First Aid Measures

In the event of exposure to N,N'-Bis(acryloyl)cystamine, the following first aid procedures
should be followed immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[1]

o Skin Contact: In case of contact, immediately flush skin with plenty of soap and water for at
least 15 minutes while removing contaminated clothing and shoes. If skin irritation persists,
call a physician.[1]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention if symptoms occur.[1]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce
vomiting. Get medical attention if symptoms occur.[1]

Experimental Protocols
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N,N'-Bis(acryloyl)cystamine is primarily used as a reversible cross-linker in polyacrylamide
gel electrophoresis (PAGE). The following is a representative protocol for its use.

Preparation of a Dissolvable Polyacrylamide Gel

This protocol is adapted from general PAGE protocols and incorporates the specific use of
N,N'-Bis(acryloyl)cystamine.

Materials:

o Acrylamide/Bis-acrylamide stock solution (e.g., 40%)
* N,N'-Bis(acryloyl)cystamine (BAC)

e Tris-HCI buffer

o Ammonium persulfate (APS), 10% solution

e N,N,N',N'-Tetramethylethylenediamine (TEMED)

o Deionized water

Procedure:

o Prepare the Gel Solution: In a small beaker or conical tube, combine the acrylamide/bis-
acrylamide stock solution, Tris-HCI buffer, and deionized water to the desired final
concentrations and volume.

e Add the Cross-linker: Add N,N'-Bis(acryloyl)cystamine to the gel solution. A common ratio
for DNA purification is 12:1 (w/w) of acrylamide to BAC.[2]

« Initiate Polymerization: Degas the solution for 15-20 minutes. Add 10% APS and TEMED to
initiate polymerization. The amounts of APS and TEMED may need to be optimized
depending on the desired polymerization time.

o Cast the Gel: Immediately after adding the initiators, pour the gel solution between the glass
plates of the electrophoresis apparatus. Insert the comb and allow the gel to polymerize for
at least 30-60 minutes at room temperature.
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e Run the Electrophoresis: Once the gel has polymerized, it is ready for sample loading and
electrophoresis according to standard protocols.

Dissolution of the Polyacrylamide Gel and Sample
Recovery

Materials:
o Tris-Borate-EDTA (TBE) buffer, pH 8.3
« Dithiothreitol (DTT) or another suitable reducing agent

Procedure:

Excise the Gel Slice: After electrophoresis, visualize the bands of interest using an
appropriate staining method and excise the desired gel slice.

o Prepare the Dissolution Buffer: Prepare a solution of 200 mM DTT in TBE buffer (pH 8.3).

o Dissolve the Gel: Place the excised gel slice in a microcentrifuge tube. Add the dissolution
buffer. A 1-gram slice of a 4% gel will dissolve in approximately 5 mL of the dissolution buffer
in under 30 minutes at room temperature.[2] Agitation can facilitate the dissolution process.

o Sample Recovery: Once the gel is completely dissolved, the sample of interest can be
recovered from the solution using standard techniques such as ethanol precipitation for
nucleic acids or dialysis for proteins.

Mechanism of Action and Logical Relationships

As N,N'-Bis(acryloyl)cystamine is a synthetic chemical and not known to be involved in
biological signaling pathways, the following diagram illustrates its mechanism of action as a
reversible cross-linker, a key logical relationship in its application.
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Mechanism of N,N'-Bis(acryloyl)cystamine as a Reversible Cross-linker
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Caption: Reversible Cross-linking Mechanism of N,N'-Bis(acryloyl)cystamine.

Conclusion
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N,N'-Bis(acryloyl)cystamine is a valuable tool for researchers in various scientific disciplines
due to its reversible cross-linking properties. Adherence to the safety guidelines, proper
handling procedures, and a thorough understanding of its chemical properties are paramount
for its safe and effective use in the laboratory. This guide provides a comprehensive resource
to assist researchers, scientists, and drug development professionals in achieving these
objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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